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Cat. No.: B046004 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The microbial production of 2,3-butanediol (2,3-BDO), a versatile platform chemical with

applications in the synthesis of polymers, solvents, and fuels, has garnered significant interest

as a sustainable alternative to petroleum-based methods. A variety of microbial hosts, including

bacteria and yeast, have been engineered and optimized for high-titer production of this

valuable diol. This guide provides an objective comparison of 2,3-BDO production in several

key microbial systems, supported by experimental data, detailed methodologies, and pathway

visualizations to aid researchers in selecting the most suitable host for their specific

applications.

Performance Comparison of Microbial Hosts
The efficiency of 2,3-BDO production varies significantly among different microbial hosts and is

influenced by genetic modifications and fermentation strategies. The following tables

summarize key production parameters—titer, yield, and productivity—achieved in prominent

bacterial and yeast systems under fed-batch fermentation conditions, which are commonly

employed to reach high product concentrations.

Bacterial Production of 2,3-Butanediol
Bacteria, particularly species from the genera Klebsiella, Bacillus, Paenibacillus, and

Enterobacter, are natural producers of 2,3-BDO and have been extensively studied and

engineered for enhanced production.
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Microbial
Host

Strain Substrate Titer (g/L)
Yield
(g/g)

Productiv
ity (g/L·h)

Referenc
e

Klebsiella

pneumonia

e

SDM Glucose 150 - 4.21 [1][2]

Klebsiella

pneumonia

e

KCTC

2242

(Engineere

d)

Glucose - 0.46 - [3]

Klebsiella

oxytoca
FMCC-197

Sucrose &

Molasses
~115 0.40 1.80 [cite: ]

Bacillus

subtilis
CS13 Sucrose 132.4 0.45 2.45 [4][5]

Bacillus

amyloliquef

aciens

GAR

(Engineere

d)

Glycerol &

Molasses
102.3 0.44 1.16 [6]

Paenibacill

us

polymyxa

DSM 365 Glucose 68.54 0.34 0.70 [5][7]

Enterobact

er

aerogenes

IAM1183

(Engineere

d)

Sucrose 22.93 0.49 - [8]

Yeast Production of 2,3-Butanediol
Yeast, particularly the industrially robust Saccharomyces cerevisiae, is a promising host for 2,3-

BDO production due to its tolerance to low pH and industrial inhibitors. However, as it is not a

natural high-producer, significant metabolic engineering is often required.
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Microbial
Host

Strain Substrate Titer (g/L)
Yield
(g/g)

Productiv
ity (g/L·h)

Referenc
e

Saccharom

yces

cerevisiae

Engineere

d
Glucose 96.2 - - [9]

Saccharom

yces

cerevisiae

L7
Glucose &

Acetic Acid
21.83 0.15 - [9][10][11]

Saccharom

yces

cerevisiae

Engineere

d
Glucose - 0.42 - [12]

Metabolic Pathways for 2,3-Butanediol Synthesis
The biosynthesis of 2,3-BDO from pyruvate, a central metabolite of glycolysis, proceeds

through a short series of enzymatic reactions. While the core pathway is similar across many

microorganisms, the specific enzymes and their regulation can differ.

Bacterial 2,3-Butanediol Pathway
In bacteria like Klebsiella pneumoniae and Bacillus subtilis, the pathway involves three key

enzymes: α-acetolactate synthase, α-acetolactate decarboxylase, and 2,3-butanediol
dehydrogenase.[3][13][14][15]
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Bacterial 2,3-Butanediol Synthesis Pathway
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Saccharomyces cerevisiae can be engineered to produce 2,3-BDO by introducing the bacterial

pathway genes. A common strategy involves expressing α-acetolactate synthase (alsS) and α-

acetolactate decarboxylase (alsD) from a bacterial source, such as Bacillus subtilis, and

utilizing the native butanediol dehydrogenase (BDH1).

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Glucose PyruvateGlycolysis α-Acetolactate

B. subtilis α-Acetolactate Synthase
(alsS - heterologous) Acetoin

B. subtilis α-Acetolactate Decarboxylase
(alsD - heterologous) 2,3-Butanediol

S. cerevisiae 2,3-Butanediol Dehydrogenase
(BDH1 - native)

Upstream Processing

Fermentation

Downstream Processing

Strain Selection &
Metabolic Engineering

Media Optimization

Inoculum Preparation

Batch / Fed-Batch
Fermentation

Cell Removal
(Centrifugation/Filtration)

Product Purification
(Distillation, Extraction, etc.)

High-Purity
2,3-Butanediol

Click to download full resolution via product page

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b046004?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b046004#comparing-2-3-butanediol-production-in-
different-microbial-hosts]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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